Cas no 104680-31-1 (methyl 4-chlorocinnoline-3-carboxylate)

• Product Name: methyl 4-chlorocinnoline-3-carboxylate
• CAS No: 104680-31-1
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 1097402
• PubChem ID: 20187472
• Update Time: 2025-04-20

methyl 4-chlorocinnoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-Cinnolinecarboxylic acid methyl ester
• methyl 4-chlorocinnoline-3-carboxylate
• EN300-74673
• G60227
• methyl4-chlorocinnoline-3-carboxylate
• SCHEMBL1123455
• AKOS026729943
• DB-195537
• PMXSNEURQGNVGW-UHFFFAOYSA-N
• 104680-31-1

• Inchi： 1S/C10H7ClN2O2/c1-15-10(14)9-8(11)6-4-2-3-5-7(6)12-13-9/h2-5H,1H3
• InChI Key： PMXSNEURQGNVGW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)N=NC2C=CC=CC=21

Computed Properties

• Exact Mass: 222.01971
• Monoisotopic Mass: 222.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 2

Experimental Properties

• PSA: 52.08
• LogP: 2.06980

methyl 4-chlorocinnoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)